5-(3-methylbenzofuran-2-yl)-1H-pyrazole-3-carboxylic acid
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Description
5-(3-methyl-1-benzofuran-2-yl)-1H-pyrazole-3-carboxylic acid is a compound that belongs to the class of benzofuran derivatives. Benzofuran is a heterocyclic compound that has gained significant attention due to its wide range of biological and pharmacological activities . The unique structural features of benzofuran make it a privileged structure in drug discovery, especially in the search for efficient antimicrobial candidates .
Properties
Molecular Formula |
C13H10N2O3 |
|---|---|
Molecular Weight |
242.23 g/mol |
IUPAC Name |
5-(3-methyl-1-benzofuran-2-yl)-1H-pyrazole-3-carboxylic acid |
InChI |
InChI=1S/C13H10N2O3/c1-7-8-4-2-3-5-11(8)18-12(7)9-6-10(13(16)17)15-14-9/h2-6H,1H3,(H,14,15)(H,16,17) |
InChI Key |
PFSIMQGDJBOJPW-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(OC2=CC=CC=C12)C3=CC(=NN3)C(=O)O |
Origin of Product |
United States |
Preparation Methods
The synthesis of 5-(3-methyl-1-benzofuran-2-yl)-1H-pyrazole-3-carboxylic acid involves several stepsThe reaction conditions typically involve the use of catalysts and specific temperature controls to ensure the desired product is obtained . Industrial production methods often involve large-scale synthesis using optimized reaction conditions to maximize yield and purity .
Chemical Reactions Analysis
5-(3-methyl-1-benzofuran-2-yl)-1H-pyrazole-3-carboxylic acid undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride . The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may lead to the formation of carboxylic acids, while reduction reactions may yield alcohols .
Scientific Research Applications
This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules . In biology and medicine, benzofuran derivatives have been studied for their antimicrobial, anticancer, and anti-inflammatory properties . The unique structural features of 5-(3-methyl-1-benzofuran-2-yl)-1H-pyrazole-3-carboxylic acid make it a valuable compound for drug discovery and development .
Mechanism of Action
The mechanism of action of 5-(3-methyl-1-benzofuran-2-yl)-1H-pyrazole-3-carboxylic acid involves its interaction with specific molecular targets and pathways. For instance, benzofuran derivatives have been shown to inhibit the activity of certain enzymes involved in bacterial cell wall synthesis, leading to antimicrobial effects . Additionally, these compounds may interact with cellular signaling pathways to exert anticancer and anti-inflammatory effects .
Comparison with Similar Compounds
5-(3-methyl-1-benzofuran-2-yl)-1H-pyrazole-3-carboxylic acid can be compared with other benzofuran derivatives such as psoralen, 8-methoxypsoralen, and angelicin . These compounds share similar structural features but differ in their specific biological activities and applications. For example, psoralen and its derivatives are used in the treatment of skin diseases like cancer and psoriasis . The unique combination of the benzofuran and pyrazole moieties in 5-(3-methyl-1-benzofuran-2-yl)-1H-pyrazole-3-carboxylic acid provides it with distinct properties that make it a valuable compound for various scientific research applications .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
